2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-[(2-morpholin-4-ylacetyl)amino]phenyl]acetamide
• InChI: InChI=1S/C20H22FN3O3/c21-16-3-1-15(2-4-16)13-19(25)22-17-5-7-18(8-6-17)23-20(26)14-24-9-11-27-12-10-24/h1-8H,9-14H2,(H,22,25)(H,23,26)
• InChI Key: ZJSVDSVLPVARDW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(=O)NC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C20H22FN3O3
• Molecular Weight: 371.4 g/mol

Description

2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of B-cell malignancies. It has been shown to be effective in preclinical studies and is currently undergoing clinical trials.

Mechanism of Action

2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide works by inhibiting the activity of Bruton's tyrosine kinase (BTK), which is a key signaling molecule in B-cell receptor (BCR) signaling. BCR signaling is essential for the survival and proliferation of B-cell malignancies. By inhibiting BTK, 2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide disrupts this signaling pathway and induces apoptosis in cancer cells.
Biochemical and Physiological Effects
2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. It has also been shown to be well-tolerated in preclinical studies.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide is its specificity for BTK, which reduces off-target effects. However, its effectiveness may be limited by the development of resistance in cancer cells.

Future Directions

There are several potential future directions for the development of 2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide. One area of interest is the combination of 2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide with other agents, such as inhibitors of PI3K or BCL-2, to enhance its efficacy. Another direction is the development of 2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide for the treatment of other B-cell malignancies, such as Waldenstrom's macroglobulinemia. Finally, the development of biomarkers to predict response to 2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide could help to identify patients who are most likely to benefit from this therapy.

Scientific Research Applications

2-(4-fluorophenyl)-N-{4-[(4-morpholinylacetyl)amino]phenyl}acetamide has been studied extensively in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). It has been shown to be effective in inhibiting the growth of these cancer cells and inducing apoptosis.